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Compound of Interest

Compound Name: Isopinocarveol

Cat. No.: B12787810 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Isopinocarveol.
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures to foster a secure and efficient research environment.

Chemical Identifier:

Name: Isopinocarveol (cis-Pinocarveol)

CAS Number: 6712-79-4[1][2]

Molecular Formula: C₁₀H₁₆O[1][2]

Molecular Weight: 152.23 g/mol [3]

Physical and Chemical Properties
A summary of the known physical and chemical properties of Pinocarveol, which are expected

to be similar for its isomer, Isopinocarveol, is provided below.
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Property Value Source

Appearance Viscous, light yellow oil [3]

Odor Warm, woody-balsamic aroma [3]

Boiling Point 210.0 °C at 760.00 mm Hg [3]

Density 0.977 - 0.983 g/cm³ [3]

Refractive Index 1.445 - 1.451 [3]

Solubility
Soluble in oils; Insoluble in

water
[3]

Flash Point 90.10 °C (194.00 °F) TCC [4]

Hazard Identification and Personal Protective
Equipment (PPE)
While some data for the broader category of "Pinocarveol" suggests it may not meet GHS

hazard criteria, specific isomers have been identified as hazardous. Notably, a stereoisomer of

cis-Pinocarveol is classified as causing skin and serious eye irritation.[5] Therefore, it is crucial

to handle Isopinocarveol with appropriate caution.

GHS Hazard Classification (Assumed based on isomer data):

Hazard Pictogram:

alt text

Signal Word:Warning[5]

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P317: If eye irritation persists: Get medical help.[5]

P362+P364: Take off contaminated clothing and wash it before reuse.[5]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Procedures

Eye and Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles

that meet ANSI Z87.1

standards. A face shield may

be worn in addition to goggles

for maximum protection,

especially when handling

larger quantities.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Ensure gloves

are regularly inspected for

tears or punctures before use.

Change gloves immediately if

contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and fully

buttoned. For tasks with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation.

If working in a poorly ventilated

area or if aerosols may be

generated, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Footwear Closed-toe Shoes

Shoes that fully cover the feet

are mandatory in the

laboratory.

Operational and Disposal Plans
Handling and Storage
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Engineering Controls: Handle Isopinocarveol in a well-ventilated area, preferably within a

chemical fume hood, especially when heating or creating aerosols.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[6] Keep containers tightly closed when not in use.

Spill Management Workflow
In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.
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Isopinocarveol Spill Response Workflow
IMMEDIATE RESPONSE

- Alert personnel in the immediate area.
- Evacuate non-essential personnel.

ASSESS THE SPILL
- Identify the spilled substance.

- Estimate the quantity.

SELECT PPE
- Don appropriate PPE (gloves, goggles, lab coat).

CONTAIN THE SPILL
- Use absorbent material (e.g., sand, vermiculite) to dike the spill.

CLEANUP
- Absorb the spilled liquid.

- Place absorbed material into a sealed container.

DECONTAMINATE
- Clean the spill area with soap and water.

- Wipe dry.

DISPOSAL
- Label the waste container clearly.

- Dispose of as hazardous chemical waste.

REPORT
- Report the incident to the lab supervisor or safety officer.

Click to download full resolution via product page

Isopinocarveol Spill Response Workflow
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Disposal Plan
Waste Collection: Collect all Isopinocarveol waste, including contaminated materials from

spill cleanups, in a dedicated, clearly labeled, and sealed container.

Waste Segregation: Do not mix Isopinocarveol waste with other waste streams unless

explicitly permitted by your institution's hazardous waste disposal guidelines.

Disposal Procedure: Dispose of Isopinocarveol waste through your institution's designated

hazardous waste management program. Follow all local, state, and federal regulations for

chemical waste disposal. Do not pour down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12787810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12787810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

